Cas no 79784-34-2 (2-(3,4-Difluorophenyl)-2-oxoacetaldehyde)

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde structure
79784-34-2 structure
Product Name:2-(3,4-Difluorophenyl)-2-oxoacetaldehyde
CAS No:79784-34-2
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD03453081
CID:90765
PubChem ID:2782290
Update Time:2025-04-18

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-Difluorophenylglyoxal hydrate
    • 2-(3,4-difluorophenyl)-2-oxoacetaldehyde,hydrate
    • 3,4-Difluorophenylglyoxal Hydrate, Dry wt. Basis
    • 2-(3,4-difluorophenyl)-2-oxoacetaldehyde hydrate
    • PubChem12210
    • FFYIMFMDGMXVOF-UHFFFAOYSA-N
    • SBB090693
    • PC7861
    • COR0002369
    • AB15499
    • 3,4-DIFLUOROPHENYLGLYOXALHYDRATE
    • Benzeneacetaldehyde,3,4-difluoro-a-oxo-
    • ST2410259
    • AB0026769
    • AX8081876
    • AM20060951
    • W8512
    • 2-(3,4-difluorophenyl)-2-oxoethanal, hydrate
    • I14-
    • MFCD03453081
    • GS-3531
    • 3 pound not4-Difluorophenylglyoxal hydrate
    • 2-(3,4-difluorophenyl)-2-oxoacetaldehyde;hydrate
    • SCHEMBL3522042
    • AKOS005254912
    • FT-0677413
    • 1049753-77-6
    • 2-(3,4-Difluorophenyl)-2-oxoacetaldehyde hydrate(1:x)
    • CS-0157140
    • 79784-34-2
    • 2-(3,4-Difluorophenyl)-2-oxoacetaldehyde
    • MDL: MFCD03453081
    • Inchi: 1S/C8H4F2O2.H2O/c9-6-2-1-5(3-7(6)10)8(12)4-11;/h1-4H;1H2
    • InChI Key: FFYIMFMDGMXVOF-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(C(C=O)=O)=C1)F.O
    • BRN: 2574671

Computed Properties

  • Exact Mass: 188.02900
  • Monoisotopic Mass: 188.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.1

Experimental Properties

  • Color/Form: Powder color powder
  • Density: 1.342
  • Melting Point: 65-70°C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.487
  • PSA: 43.37000
  • LogP: 1.28210
  • Solubility: Not determined
  • Vapor Pressure: No data available

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Security Information

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Customs Data

  • Customs Data:

    United Statescustoms code:

    2918303000

    Summary:

    2918303000 Other Aromatic Carboxylic Acids With Aldehyde Or Ketone Function But Without Other Oxygen Function And Their Derivatives,(excluding Products Of Us Note 3 to Section 6). Rate general: 6.5%. Rate special: Free (A+,AU,BH,CA,CL,CO,D,E,IL,J,JO,K,KR,MA,MX,OM,P,PA,PE,SG). Rate 2: 15.4¢/kg + 57%

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2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Production Method

2-(3,4-Difluorophenyl)-2-oxoacetaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79784-34-2)2-(3,4-Difluorophenyl)-2-oxoacetaldehyde
Order Number:A839756
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):395.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:79784-34-2)2-(3,4-Difluorophenyl)-2-oxoacetaldehyde
A839756
Purity:99%
Quantity:25g
Price ($):395.0
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